Cas no 2229525-72-6 (3-(3-chloro-5,6-dimethylpyridazin-4-yl)-1,1,1-trifluoropropan-2-one)

• Product Name: 3-(3-chloro-5,6-dimethylpyridazin-4-yl)-1,1,1-trifluoropropan-2-one
• CAS No: 2229525-72-6
• MF: C₉H₈ClF₃N₂O
• MW: 252.620831489563
• CID: 6143733
• PubChem ID: 165964370
• Update Time: 2025-09-24

3-(3-chloro-5,6-dimethylpyridazin-4-yl)-1,1,1-trifluoropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-5,6-dimethylpyridazin-4-yl)-1,1,1-trifluoropropan-2-one
• EN300-1959249
• 2229525-72-6

• Inchi： 1S/C9H8ClF3N2O/c1-4-5(2)14-15-8(10)6(4)3-7(16)9(11,12)13/h3H2,1-2H3
• InChI Key： XSQDKQAWTYXRCA-UHFFFAOYSA-N
• SMILES： ClC1=C(CC(C(F)(F)F)=O)C(C)=C(C)N=N1

Computed Properties

• Exact Mass: 252.0277251g/mol
• Monoisotopic Mass: 252.0277251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.8Ų

Additional information on 3-(3-chloro-5,6-dimethylpyridazin-4-yl)-1,1,1-trifluoropropan-2-one

Comprehensive Overview of 3-(3-Chloro-5,6-dimethylpyridazin-4-yl)-1,1,1-trifluoropropan-2-one (CAS No. 2229525-72-6)

The compound 3-(3-chloro-5,6-dimethylpyridazin-4-yl)-1,1,1-trifluoropropan-2-one (CAS No. 2229525-72-6) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural properties and potential applications in various scientific fields. This molecule features a pyridazine core substituted with chloro and methyl groups, coupled with a trifluoropropanone moiety, making it a subject of interest for researchers exploring novel synthetic pathways and functional materials.

In the context of modern drug discovery and agrochemical development, the presence of both halogenated and heterocyclic components in this compound suggests potential bioactivity. The trifluoromethyl group, in particular, is known to enhance metabolic stability and lipophilicity, traits highly sought after in pharmaceutical candidates. Recent studies have highlighted the role of similar structures in modulating enzyme activity, sparking curiosity about this compound's applicability in targeted therapies.

From a materials science perspective, the electron-withdrawing nature of the trifluoropropanone segment could lend itself to the development of advanced organic electronic materials. Researchers investigating photovoltaic cells or OLED technologies may find the compound's electronic properties worthy of exploration, especially considering the growing demand for energy-efficient solutions in line with global sustainability initiatives.

The synthetic versatility of 3-(3-chloro-5,6-dimethylpyridazin-4-yl)-1,1,1-trifluoropropan-2-one makes it a valuable intermediate in organofluorine chemistry. Fluorinated compounds continue to dominate discussions in medicinal chemistry forums, with particular emphasis on their improved pharmacokinetic profiles. This specific molecule's chloropyridazine scaffold may offer unique reactivity patterns for constructing more complex architectures, addressing common queries about selective fluorination techniques in modern synthetic protocols.

Analytical characterization of this compound presents interesting challenges and opportunities. The presence of multiple NMR-active nuclei (19F, 13C, 1H) allows for comprehensive structural elucidation, while the chromophoric pyridazine system facilitates UV-based detection methods. These properties align well with current trends in analytical method development, particularly for researchers investigating structure-activity relationships in complex molecular systems.

In the realm of chemical biology, derivatives of this compound might serve as valuable molecular probes or ligands for studying biological systems. The scientific community's growing interest in small molecule modulators of protein function makes this structural class particularly relevant. Recent publications have emphasized the importance of such compounds in chemical genetics approaches to understanding cellular processes.

From a green chemistry perspective, researchers are actively investigating more sustainable routes to synthesize such fluorinated heterocycles. The compound's structure presents opportunities to explore catalytic fluorination methods and atom-economical transformations, topics frequently searched in academic databases. This aligns with the pharmaceutical industry's push toward environmentally benign synthetic strategies.

The thermal and chemical stability profile of 3-(3-chloro-5,6-dimethylpyridazin-4-yl)-1,1,1-trifluoropropan-2-one makes it potentially useful in material applications requiring robustness under various conditions. Materials scientists searching for high-performance polymers or specialty coatings may find the compound's properties worth investigating, especially given the industrial demand for advanced functional materials.

In computational chemistry circles, this molecule serves as an interesting case study for molecular modeling and quantum chemical calculations. The interplay between the electron-deficient pyridazine ring and the electron-withdrawing trifluoromethyl ketone group creates complex electronic distributions that challenge current computational prediction methods, a hot topic in cheminformatics research.

The patent landscape surrounding similar structures suggests potential commercial interest in this compound class. Intellectual property searches reveal growing activity in fluorinated heterocycles as key components in various applications, from crop protection agents to electronic materials. This aligns with market trends favoring multifunctional chemical entities that can serve multiple industrial sectors.

As research continues to uncover new applications for 3-(3-chloro-5,6-dimethylpyridazin-4-yl)-1,1,1-trifluoropropan-2-one, its importance in both academic and industrial settings will likely grow. The compound represents an excellent example of how strategic molecular design can yield substances with diverse potential across multiple scientific disciplines, addressing many of the current challenges in applied chemistry and materials development.